Cas no 1864356-24-0 (3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile)

• Product Name: 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile
• CAS No: 1864356-24-0
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 4770489
• Update Time: 2026-02-26

3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2,2-Dimethylthietan-3-yl)amino)butanenitrile
• 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile

• Inchi： 1S/C9H16N2S/c1-7(4-5-10)11-8-6-12-9(8,2)3/h7-8,11H,4,6H2,1-3H3
• InChI Key： BYLKLRUURJYRFT-UHFFFAOYSA-N
• SMILES： S1CC(C1(C)C)NC(C)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile

Introduction to 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile (CAS No. 1864356-24-0)

3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile, with the CAS number 1864356-24-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound belongs to the class of amino nitriles and features a unique thietane ring structure, which imparts distinct chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile.

Structural Characteristics

The molecular structure of 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile is characterized by a four-membered thietane ring with two methyl groups attached to one of the sulfur atoms. The presence of this thietane ring imparts unique chemical stability and reactivity to the compound. Additionally, the amino group and the nitrile group contribute to its diverse functional properties. The nitrile group can participate in various chemical reactions, such as hydrolysis and reduction, making it a versatile building block in organic synthesis.

Synthesis Methods

The synthesis of 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile has been explored through several routes. One common method involves the reaction of 3-amino butyronitrile with 2,2-dimethylthietane in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution, where the amino group attacks the electrophilic sulfur atom of the thietane ring. Another approach involves the condensation of 3-thietanone with an appropriate amine followed by reduction to form the desired amino nitrile. These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activity

3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to inhibit certain kinases and phosphatases, which are key regulators of cellular signaling processes. This inhibition can have therapeutic implications in diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that this compound may have potential applications in treating inflammatory diseases.

Potential Applications

The unique combination of chemical stability and biological activity makes 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile a valuable compound for various applications. In pharmaceutical research, it can serve as a lead compound for drug discovery programs targeting specific enzymes or signaling pathways. Its ability to inhibit kinases and phosphatases makes it particularly interesting for developing new therapies for cancer and other diseases characterized by dysregulated cellular signaling.

Beyond pharmaceutical applications, 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile can also be used as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into more complex molecules with tailored properties for specific applications. For example, it can be used to synthesize polymers with unique functional groups or to create novel materials with enhanced mechanical or thermal properties.

Current Research Trends

The field of organic chemistry is continuously evolving, and recent advancements have shed new light on the potential uses of compounds like 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile. One area of active research is the development of more efficient synthetic methods that can produce this compound with higher yields and purity while minimizing environmental impact. Green chemistry principles are being applied to optimize these processes, making them more sustainable.

In addition to synthetic improvements, there is growing interest in exploring the biological mechanisms underlying the activity of 3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile. Advanced techniques such as high-throughput screening and computational modeling are being used to identify new targets and pathways that can be modulated by this compound. These efforts aim to uncover novel therapeutic applications and improve our understanding of its mode of action.

Conclusion

3-[(2,2-dimethylthietan-3-yl)amino]butanenitrile (CAS No. 1864356-24-0) is a promising compound with a unique molecular structure that offers a wide range of potential applications in chemistry and biology. Its ability to inhibit specific enzymes and reduce inflammation makes it a valuable candidate for drug discovery programs targeting various diseases. Ongoing research continues to uncover new synthetic methods and biological mechanisms that will further enhance its utility and impact in both academic and industrial settings.